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Compound of Interest

Compound Name: 1-Azido-4-iodobutane

Cat. No.: B3378850 Get Quote

1-Azido-4-iodobutane is a bifunctional chemical compound featuring both an azide and an

iodo functional group. Its chemical formula is C₄H₈IN₃[1][2]. This structure makes it a useful

reagent in various chemical syntheses, particularly in the realm of bioconjugation and click

chemistry.

Molecular Weight
The molecular weight of 1-azido-4-iodobutane is a key parameter for any experimental work.

The calculated molecular weight is approximately 225.03 g/mol [2][3]. The monoisotopic mass

is 224.97629 Da[1][2].

A detailed breakdown of the molecular weight based on the constituent atoms is provided in the

table below.
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Element Symbol
Atomic
Number

Quantity

Standard
Atomic
Weight (
g/mol )

Total
Contributio
n ( g/mol )

Carbon C 6 4
[12.0096,

12.0116][4][5]
~48.04

Hydrogen H 1 8

[1.00784,

1.00811][6][7]

[8]

~8.064

Iodine I 53 1
126.904[9]

[10]
126.904

Nitrogen N 7 3

[14.00643,

14.00728][4]

[11][12]

~42.021

Total ~225.03

Note: The standard atomic weights for Carbon, Hydrogen, and Nitrogen are presented as

intervals due to natural isotopic abundance variations. For practical laboratory calculations, the

conventional atomic weights are often used (C: 12.011, H: 1.008, N: 14.007).

Experimental Considerations
Due to the presence of the azide group, 1-azido-4-iodobutane should be handled with care as

azides can be energetic materials. The iodo- group makes the compound susceptible to

nucleophilic substitution reactions.

Potential Experimental Workflow
Given its structure, 1-azido-4-iodobutane is well-suited for sequential conjugation reactions.

For instance, the iodide can be displaced by a nucleophile, followed by the use of the azide

group in a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted azide-

alkyne cycloaddition (SPAAC) "click" reaction. A generalized experimental workflow is depicted

below.
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Step 1: Nucleophilic Substitution

Step 2: Click Chemistry
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Caption: Generalized workflow for the use of 1-azido-4-iodobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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